2,4-Dichlorobenzoyl chloride
Cat. No. B031103
:
89-75-8
M. Wt: 209.5 g/mol
InChI Key: CEOCVKWBUWKBKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09066946B2
Procedure details
The title compound was prepared in a manner analogous to Intermediate 12 substituting 2,4-dichlorobenzoic acid for 2-chloro-3-(trifluoromethyl)benzoic acid.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:10](C(F)(F)F)=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([Cl:6])=[O:5].[Cl:15]C1C=C(Cl)C=CC=1C(O)=O.ClC1C(C(F)(F)F)=CC=CC=1C(O)=O>>[Cl:1][C:2]1[CH:10]=[C:9]([Cl:15])[CH:8]=[CH:7][C:3]=1[C:4]([Cl:6])=[O:5]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)Cl)C=CC=C1C(F)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=CC(=C1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=CC=C1C(F)(F)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)Cl)C=CC(=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
